BENGHE Methodological & Application

Check Availability & Pricing

Application Note: Dichromate Test for
Qualitative Analysis of Sulfur Dioxide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dichlormate

Cat. No.: B156093

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfur dioxide (SOz), a colorless gas with a characteristic pungent odor, is a common analyte of
interest in various fields, including environmental monitoring, food and beverage analysis, and
pharmaceutical manufacturing. A rapid and reliable qualitative test for its presence is often
required. The dichromate test is a simple, colorimetric method for the detection of sulfur
dioxide. This application note provides a detailed protocol for the qualitative analysis of sulfur
dioxide using an acidified potassium dichromate solution.

The principle of this test lies in the reducing property of sulfur dioxide. In an acidic medium,
sulfur dioxide reduces the orange-colored dichromate ion (Cr20727) to the green-colored
chromium(lIl) ion (Cr3*).[1][2][3] The distinct color change from orange to green provides a
clear visual indication of the presence of sulfur dioxide.[1][4]

Chemical Reaction

The overall chemical reaction between sulfur dioxide, potassium dichromate, and sulfuric acid
is as follows:

3S02 + K2Cr207 + H2S0O4 — K2S0a4 + Crz(S0a4)s + H20
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In this redox reaction, sulfur dioxide is oxidized to sulfate ions, while the dichromate ion is
reduced to chromium(lll) ions.

Data Presentation

As this is a qualitative test, the primary result is a visual color change. The expected
observations are summarized in the table below.

Sample Observation Interpretation
Blank (No SO:z present) Solution remains orange. Sulfur dioxide is absent.
Test Sample (SO:z present) Solution turns green. Sulfur dioxide is present.

Experimental Protocols
Preparation of Acidified Potassium Dichromate Test
Solution

Materials:

Potassium dichromate (K2Cr207)

o Concentrated sulfuric acid (H2SOa)
« Distilled or deionized water

e Volumetric flask

o Beakers

o Graduated cylinders

o Safety goggles, gloves, and lab coat
Procedure:

e Weigh out approximately 0.5 g of potassium dichromate.
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» Dissolve the potassium dichromate in 50 mL of distilled water in a beaker.

e In a separate beaker, carefully add 5 mL of concentrated sulfuric acid to 50 mL of distilled
water. Always add acid to water, never the other way around, to avoid a violent exothermic
reaction.

 Allow the diluted sulfuric acid solution to cool to room temperature.

e Slowly add the cooled sulfuric acid solution to the potassium dichromate solution while
stirring.

e Transfer the final solution to a 100 mL volumetric flask and dilute to the mark with distilled
water.

o Stopper the flask and invert it several times to ensure thorough mixing.

» Store the acidified potassium dichromate solution in a clearly labeled, stoppered glass bottle.

Qualitative Test for Sulfur Dioxide Gas

Materials:

Acidified potassium dichromate test solution

Test tube or gas washing bottle

Gas delivery tube

Sample suspected to contain sulfur dioxide
Procedure:

» Add approximately 2-3 mL of the acidified potassium dichromate test solution to a clean test
tube.

« If using a gas washing bottle, add a suitable volume to cover the gas dispersion tube.

e Bubble the gas sample through the solution using a gas delivery tube.
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e Observe any color change in the solution.

e The reaction is typically rapid, and a color change should be observed almost immediately if
sulfur dioxide is present.

Qualitative Test for Sulfite in Solution

Materials:

Acidified potassium dichromate test solution

Test tube

Dilute sulfuric acid or hydrochloric acid

Sample solution suspected to contain sulfite

Procedure:

Place approximately 1-2 mL of the sample solution into a test tube.

» Acidify the sample solution by adding a few drops of dilute sulfuric acid or hydrochloric acid.
This will convert any sulfite ions (SO327) to sulfur dioxide gas.

o Carefully hold a piece of filter paper moistened with the acidified potassium dichromate test
solution over the mouth of the test tube.

 Alternatively, bubble the gas evolved from the acidified sample solution through a separate
test tube containing the acidified potassium dichromate test solution.

o Observe any color change on the filter paper or in the test solution.

Mandatory Visualizations
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Caption: Experimental workflow for the dichromate test.
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Caption: Redox reaction pathway in the dichromate test.

Safety Precautions
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o Potassium dichromate is toxic and a suspected carcinogen. Handle with care and avoid
contact with skin and eyes.

» Concentrated sulfuric acid is highly corrosive. Always wear appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat.

» The preparation of the acidified dichromate solution should be performed in a well-ventilated
fume hood.

» Sulfur dioxide gas is toxic and an irritant to the respiratory system. All experiments involving
the generation or handling of SOz should be conducted in a fume hood.

Interferences

Other reducing agents can also reduce dichromate, leading to a false positive result. It is
important to consider the sample matrix and the potential presence of other reducing
substances. However, for many applications where sulfur dioxide is the primary reducing
species expected, this test is a reliable qualitative indicator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.ckl2.org [ckl2.org]

e 2. quora.com [quora.com]

e 3. gcsescience.com [gcsescience.com]
e 4. youtube.com [youtube.com]

¢ To cite this document: BenchChem. [Application Note: Dichromate Test for Qualitative
Analysis of Sulfur Dioxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156093#dichromate-test-for-the-qualitative-analysis-
of-sulfur-dioxide]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b156093?utm_src=pdf-custom-synthesis
https://www.ck12.org/flexi/chemistry/Indicators/name-the-acidified-solution-used-to-test-for-sulfur-dioxide-gas-and-state-the-observations-acidified-solution-observations/
https://www.quora.com/What-is-the-reaction-between-SO2-and-K2Cr2O7
https://www.gcsescience.com/itestsulphurdioxide.htm
https://www.youtube.com/watch?v=Yggo86Ax_7Q
https://www.benchchem.com/product/b156093#dichromate-test-for-the-qualitative-analysis-of-sulfur-dioxide
https://www.benchchem.com/product/b156093#dichromate-test-for-the-qualitative-analysis-of-sulfur-dioxide
https://www.benchchem.com/product/b156093#dichromate-test-for-the-qualitative-analysis-of-sulfur-dioxide
https://www.benchchem.com/product/b156093#dichromate-test-for-the-qualitative-analysis-of-sulfur-dioxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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